Cas no 893926-74-4 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 893926-74-4
• MF: C₂₀H₁₉N₃O₅S
• MW: 413.44696354866
• CID: 5939271
• PubChem ID: 7484622
• Update Time: 2025-05-19

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide
• Acetamide, N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methoxyphenoxy)-
• F1879-0053
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2-methoxyphenoxy)acetamide
• HMS2995C11
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide
• SMR000806947
• AKOS024616450
• 893926-74-4
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2-methoxyphenoxy)acetamide
• AB00866769-06
• CHEMBL2140019
• MLS001239147

• Inchi： 1S/C20H19N3O5S/c1-27-17-9-5-6-10-18(17)28-11-19(24)21-20-15-12-29(25,26)13-16(15)22-23(20)14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,21,24)
• InChI Key： QMJYOLOGMUQBDA-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 413.10454189g/mol
• Monoisotopic Mass: 413.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 723.0±60.0 °C(Predicted)
• pka: 11.78±0.20(Predicted)

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide

Introduction to N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide and Its Significance in Modern Chemical Biology

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide (CAS No. 893926-74-4) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, characterized by its intricate heterocyclic framework, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The structure of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide incorporates several key pharmacophoric elements that are known to contribute to the biological activity of small molecules. The presence of a thiophene ring system appended with a dioxo group and a phenyl substituent creates a rigid scaffold that can interact with biological targets in a specific manner. Additionally, the acetamide moiety and the methoxyphenyl group provide further opportunities for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicine and biology. The thiophene derivatives, in particular, have been extensively studied due to their diverse biological activities and structural versatility. Research has shown that these compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide is no exception and holds promise as a lead compound for further medicinal chemistry investigations.

The synthesis of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the thiophene ring system followed by the introduction of the dioxo group and the phenyl substituent. Subsequent functionalization with the acetamide moiety and the methoxyphenyl group completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The biological evaluation of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide has revealed intriguing results that warrant further investigation. In vitro studies have demonstrated its potential inhibitory activity against various enzymes and receptors that are implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes involved in inflammation and cancer progression. These findings align with the broader efforts in drug discovery to identify molecules that can modulate these critical biological processes.

The structural features of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(2-methoxyphenoxy)acetamide also make it an attractive candidate for computational studies aimed at understanding its mode of action. Molecular modeling techniques can provide insights into how this compound interacts with its biological targets at the atomic level. This information is crucial for designing next-generation derivatives with enhanced potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify optimized leads for further development.

In conclusion，N-{5，5-dioxo - ２ - pheny1 - ２Ｈ，４Ｈ，６Ｈ - ５λ６ - thi en o ３，４ - c py ra z ol - ３ - yl strong > } - ２ - （２ － meth oxy pheno xy）ac et am ide (CAS No . < strong > 893926 - ７４ - ４ strong >) is a structurally complex and biologically relevant compound that holds significant promise in the field of chemical biology . Its unique scaffold ， coupled with its demonstrated biological activities ， makes it an excellent candidate for further exploration in drug discovery . As research continues to uncover new therapeutic targets ， compounds like N-{< strong > ５，５ - diox o - ２ - phen y l - ２Ｈ，４Ｈ，６Ｈ - ５λ６ - thi en o３，４ - c py ra z ol - ３ － yl strong > } - ２ － （２ － meth oxy pheno xy）ac et am ide will play a crucial role in developing innovative treatments for various diseases . The integration of synthetic chemistry ， bioactivity assays ， and computational studies will be essential in realizing the full potential of this promising molecule . p >